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Compound Name:
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methylbenzoate

CAS No.: 530145-28-9

Cat. No.: B1289971

Get Quote

CAS Number: 530145-28-9

Prepared by: Gemini, Senior Application Scientist

Introduction
Methyl 4-(hydroxymethyl)-2-methylbenzoate is a distinct aromatic ester of significant interest

to researchers in medicinal chemistry and organic synthesis. Its unique substitution pattern,

featuring a methyl ester, a hydroxymethyl group, and a methyl group on the benzene ring,

offers a versatile scaffold for the development of novel molecules. This guide provides a

comprehensive overview of its chemical identity, synthesis, key properties, and potential

applications, grounded in established scientific principles and available data.

Chemical Identity and Properties
Methyl 4-(hydroxymethyl)-2-methylbenzoate is a compound with the chemical formula

C₁₀H₁₂O₃ and a molecular weight of 180.20 g/mol .
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 530145-28-9

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

IUPAC Name methyl 4-(hydroxymethyl)-2-methylbenzoate

Table 2: Physicochemical Properties (Predicted and Inferred)

Property Value Source/Rationale

Physical State Solid (predicted)
Based on similar substituted

benzoates.

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in common organic

solvents (e.g., methanol,

ethanol, dichloromethane,

ethyl acetate). Sparingly

soluble in water.

Based on the presence of both

polar (hydroxyl, ester) and

non-polar (aromatic ring,

methyl groups) functionalities.

Synthesis and Mechanism
While a specific, detailed experimental protocol for the synthesis of Methyl 4-
(hydroxymethyl)-2-methylbenzoate is not readily available in the public domain, a logical and

scientifically sound synthetic route can be proposed based on established organic chemistry

transformations. A plausible approach involves a two-step process starting from 4-formyl-2-

methylbenzoic acid.

Step 1: Fischer Esterification of 4-formyl-2-methylbenzoic acid
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The first step is the esterification of the carboxylic acid group of 4-formyl-2-methylbenzoic acid

with methanol under acidic conditions. This is a classic Fischer esterification reaction.

Causality: The strong acid catalyst (e.g., sulfuric acid) protonates the carbonyl oxygen of the

carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to

nucleophilic attack by the hydroxyl group of methanol. The subsequent dehydration yields

the methyl ester.

Step 2: Selective Reduction of the Aldehyde

The second step involves the selective reduction of the aldehyde group to a primary alcohol. A

mild reducing agent, such as sodium borohydride (NaBH₄), is ideal for this transformation as it

will not reduce the less reactive ester group.

Causality: Sodium borohydride is a source of hydride ions (H⁻). The hydride attacks the

electrophilic carbonyl carbon of the aldehyde. A subsequent workup with a protic solvent

(e.g., water or ethanol) protonates the resulting alkoxide to yield the primary alcohol.

Diagram 1: Proposed Synthesis of Methyl 4-(hydroxymethyl)-2-methylbenzoate

Step 1: Fischer Esterification

Step 2: Selective Reduction

4-formyl-2-methylbenzoic acid

Methyl 4-formyl-2-methylbenzoate

CH3OH, H+ (cat.)

Methyl 4-(hydroxymethyl)-2-methylbenzoate

1. NaBH4
2. H2O workup
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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